molecular formula C10H7F3N2O2 B8364189 N-(2-Propynyl)-4-nitro-2-trifluoromethylaniline

N-(2-Propynyl)-4-nitro-2-trifluoromethylaniline

Cat. No. B8364189
M. Wt: 244.17 g/mol
InChI Key: KIXYFFWBUZFQKN-UHFFFAOYSA-N
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Description

N-(2-Propynyl)-4-nitro-2-trifluoromethylaniline is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.17 g/mol. The purity is usually 95%.
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properties

Product Name

N-(2-Propynyl)-4-nitro-2-trifluoromethylaniline

Molecular Formula

C10H7F3N2O2

Molecular Weight

244.17 g/mol

IUPAC Name

4-nitro-N-prop-2-ynyl-2-(trifluoromethyl)aniline

InChI

InChI=1S/C10H7F3N2O2/c1-2-5-14-9-4-3-7(15(16)17)6-8(9)10(11,12)13/h1,3-4,6,14H,5H2

InChI Key

KIXYFFWBUZFQKN-UHFFFAOYSA-N

Canonical SMILES

C#CCNC1=C(C=C(C=C1)[N+](=O)[O-])C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of potassium carbonate (20.0 g) in DMSO (7 ml) was added triethylamine (3 ml) and 2-propyn-1-amine(7.92 g, 1.44×10-1 mole). The reaction mixture was cooled in an ice bath while 1-fluoro-4-nitro-2-trifluoromethylbenzene (30.13 g, 1.44×10-1 mole) was added gradually with stirring. The mixture was gradually allowed to warm to room temperature and stirred for 24 hours. The reaction mixture was poured into excess water and extracted with ethyl acetate. The ethyl acetate solution was dried over sodium sulfate, filtered and evaporated. The residue was chromatographed on a silica column, eluting with benzene, and recrystallized from benzene to afford yellow crystals; m.p. 71°-72° C. Yield: 24.24 g (69%). I.R. (KBr): 3450 (NH), 3290 (CH), 1588 (Ar-NO2) and 1300 cm-1 (CF3).
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